4-ethyl-5-[1-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)piperidin-3-yl]-2-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-ethyl-5-[1-(imidazo[2,1-b][1,3]thiazole-6-carbonyl)piperidin-3-yl]-2-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C16H20N6O2S/c1-3-22-13(18-19(2)16(22)24)11-5-4-6-20(9-11)14(23)12-10-21-7-8-25-15(21)17-12/h7-8,10-11H,3-6,9H2,1-2H3
• InChI Key: RMDYUZHUBMODII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)C)C2CCCN(C2)C(=O)C3=CN4C=CSC4=N3
• Molecular Formula: C16H20N6O2S
• Molecular Weight: 360.4 g/mol

Description

The compound “4-ethyl-5-[1-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)piperidin-3-yl]-2-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one” is a complex organic molecule that contains several heterocyclic rings, including an imidazole ring and a triazole ring. These types of compounds are often of interest in medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of 2-aminothiazoles with α-halocarbonyl compounds. In some cases, γ-bromodipnones are used to expand the range of available derivatives. The reaction conditions and the structure of the starting bromo ketone can influence the yield and the properties of the final product.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several heterocyclic rings. The imidazole ring is a five-membered ring with two nitrogen atoms. The triazole ring is another five-membered ring, but with three nitrogen atoms. The compound also contains a thiazole ring, which is a five-membered ring with one nitrogen atom and one sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the heterocyclic rings and the functional groups attached to them. For example, the imidazole ring can undergo electrophilic substitution at the C-5 position and nucleophilic substitution at the C-2 position. The reactions can also be influenced by the presence of the carbonyl group and the ethyl group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the functional groups could affect its solubility, melting point, and reactivity. The exact properties would need to be determined experimentally.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. Given the wide range of activities exhibited by similar compounds, it could be of interest in the development of new drugs.